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Compound of Interest

Compound Name: (2-Bromo-6-fluorophenyl)methanol

Cat. No.: B591543 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling and

disposal of chemical reagents is a cornerstone of laboratory safety and environmental

responsibility. This document provides a comprehensive, step-by-step guide for the proper

disposal of (2-Bromo-6-fluorophenyl)methanol, ensuring laboratory safety and environmental

compliance.

(2-Bromo-6-fluorophenyl)methanol is a halogenated organic compound.[1][2] Due to its

chemical properties and potential hazards, it must be disposed of as hazardous waste.[3][4]

Improper disposal can lead to environmental contamination and potential health risks.

Key Data and Hazard Profile
A summary of the essential data for (2-Bromo-6-fluorophenyl)methanol is provided in the

table below. This information is critical for safe handling and for providing accurate details to

waste disposal services.
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Property Value Reference

CAS Number 261723-33-5 [1]

Molecular Formula C₇H₆BrFO [1]

Molecular Weight 205.03 g/mol [1]

Physical Form White to Yellow Solid [3]

Hazard Statements H302, H315, H319, H335 [3]

Hazard Classification Halogenated Organic Waste [2]

Hazard Summary:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Experimental Protocol: Waste Segregation and
Collection
The primary and most critical procedure for the disposal of (2-Bromo-6-
fluorophenyl)methanol is proper segregation and collection for subsequent removal by a

licensed hazardous waste disposal service.

Materials Required:

Designated hazardous waste container (chemically compatible, e.g., polyethylene)

Hazardous waste labels

Personal Protective Equipment (PPE): nitrile gloves, safety goggles, lab coat

Procedure:
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Waste Classification: Identify all waste containing (2-Bromo-6-fluorophenyl)methanol as

Halogenated Organic Waste. This includes the pure compound, solutions, and any

contaminated materials (e.g., pipette tips, weighing boats, contaminated absorbent

materials).

Container Selection: Use a designated, leak-proof, and chemically compatible container for

halogenated organic waste.[4] The container must have a secure, tight-fitting lid.[1]

Labeling: Immediately label the waste container with a "Hazardous Waste" label. The label

must include:

The words "Hazardous Waste"

The full chemical name: "(2-Bromo-6-fluorophenyl)methanol"

The hazard characteristics (e.g., Toxic, Irritant)

The date of accumulation

Waste Collection:

Solid Waste: Carefully transfer solid (2-Bromo-6-fluorophenyl)methanol waste into the

designated container.

Solutions: Pour solutions containing (2-Bromo-6-fluorophenyl)methanol into the

designated liquid halogenated waste container. Use a funnel to avoid spills and do not

overfill the container (a maximum of 90% capacity is recommended).

Contaminated Materials: Place all contaminated disposable materials into the designated

solid halogenated waste container.

Container Management: Keep the waste container closed at all times, except when adding

waste.[1] This prevents the release of vapors and reduces the risk of spills.

Storage: Store the sealed and labeled waste container in a designated satellite accumulation

area within the laboratory. This area should be away from incompatible materials such as

strong acids, bases, and oxidizing agents.[4]
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Disposal: Arrange for the pickup and disposal of the hazardous waste through your

institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste

disposal contractor. Provide them with a complete and accurate description of the waste.

Note: Do not mix halogenated waste with non-halogenated organic waste, as this can

significantly increase disposal costs and complexity.[5]

Emergency Procedures: Spill Management
In the event of a spill, immediate and appropriate action is necessary to mitigate risks.

Procedure:

Evacuate and Alert: Evacuate the immediate area and alert nearby personnel.

Don PPE: Wear appropriate personal protective equipment, including nitrile gloves, safety

goggles, a lab coat, and if necessary, respiratory protection.

Containment: For a solid spill, carefully sweep the material to avoid generating dust. For a

liquid spill, cover with an inert absorbent material such as vermiculite or sand.

Collection: Carefully collect the spilled material and absorbent into a designated, sealed

container for halogenated waste.

Decontamination: Clean the spill area with a suitable solvent (e.g., isopropanol) and collect

the cleaning materials as hazardous waste.

Disposal: Dispose of all contaminated materials through your institution's hazardous waste

management program.

Disposal Workflow Visualization
The following diagram illustrates the decision-making and operational workflow for the proper

disposal of (2-Bromo-6-fluorophenyl)methanol.
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Caption: Disposal workflow for (2-Bromo-6-fluorophenyl)methanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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